Cas no 1314961-38-0 (2-(oxan-4-yl)acetamide)

• Product Name: 2-(oxan-4-yl)acetamide
• CAS No: 1314961-38-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD11043432
• CID: 4583575
• PubChem ID: 55265493
• Update Time: 2025-10-29

2-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(tetrahydro-2H-pyran-4-yl)acetamide
• 2-(oxan-4-yl)acetamide
• 4-tetrahydropyranylacetamide
• Tetrahydro-2h-pyran-4-acetamide
• AMY11634
• 2-(tetrahydro-pyran-4-yl)-acetamide
• A936311
• 2-(Tetrahydro-2H-pyran-4-yl)acetamide, AldrichCPR
• IIPOZVLOXPIXKG-UHFFFAOYSA-N
• MFCD11043432
• DA-16668
• EN300-748852
• BS-49606
• AKOS006309158
• SCHEMBL1966442
• 1314961-38-0
• CS-0045775

• MDL： MFCD11043432
• Inchi： 1S/C7H13NO2/c8-7(9)5-6-1-3-10-4-2-6/h6H,1-5H2,(H2,8,9)
• InChI Key： IIPOZVLOXPIXKG-UHFFFAOYSA-N
• SMILES： O1CCC(CC(N)=O)CC1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3

2-(oxan-4-yl)acetamide Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 2-(oxan-4-yl)acetamide

Introduction to 2-(oxan-4-yl)acetamide (CAS No. 1314961-38-0)

2-(oxan-4-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1314961-38-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure consists of an acetamide moiety linked to an oxane ring, which imparts distinctive chemical properties and reactivity patterns that make it a valuable intermediate in synthetic protocols.

The oxane ring, a five-membered ether-containing heterocycle, contributes to the compound’s stability and flexibility, enabling it to interact with biological targets in diverse ways. This structural motif is particularly relevant in the design of bioactive molecules, where its ability to mimic natural biomolecules can enhance binding affinity and selectivity. In recent years, the exploration of oxan-4-yl derivatives has expanded, driven by their role in developing novel therapeutic agents that address unmet medical needs.

2-(oxan-4-yl)acetamide has been extensively studied for its pharmacological properties. Its amide group is a common pharmacophore in drug molecules, known for its ability to form hydrogen bonds with biological targets such as enzymes and receptors. This property is critical for modulating biological pathways and achieving therapeutic effects. Researchers have leveraged this compound as a building block in synthesizing small-molecule inhibitors and modulators for various diseases, including neurological disorders and metabolic conditions.

Recent advancements in computational chemistry have enabled more efficient screening of 2-(oxan-4-yl)acetamide derivatives for their biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have identified several promising analogs with enhanced potency and reduced toxicity. These computational approaches complement traditional experimental methods, accelerating the discovery pipeline for new drug candidates. The integration of machine learning models has further refined the optimization process, allowing for precise tailoring of molecular properties to meet specific pharmacological requirements.

The synthesis of 2-(oxan-4-yl)acetamide involves multi-step organic transformations that highlight the compound’s synthetic utility. Key synthetic strategies include nucleophilic substitution reactions on halogenated oxanes, followed by amidation with appropriate carboxylic acid derivatives. These methodologies have been refined over time to improve yield and purity, making CAS No. 1314961-38-0 accessible for industrial-scale production. Advances in catalytic systems, such as transition-metal-catalyzed cross-coupling reactions, have also contributed to more sustainable synthetic routes, reducing waste and energy consumption.

In the context of medicinal chemistry, 2-(oxan-4-yl)acetamide derivatives have been investigated for their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments for cancers and inflammatory diseases. Preliminary studies suggest that certain oxan-4-yl amides exhibit inhibitory effects on specific kinases while maintaining good selectivity against off-target proteins.

The compound’s solubility profile and metabolic stability are critical factors in drug formulation and delivery. Modifications to the oxane ring or the acetamide moiety can significantly influence these properties. For instance, introducing fluorine atoms or other electronegative substituents can enhance metabolic stability while preserving biological activity. Such structural optimizations are essential for ensuring that drug candidates exhibit desirable pharmacokinetic profiles in vivo.

2-(oxan-4-yl)acetamide also finds applications in materials science and agrochemical research. Its unique structural features make it a versatile precursor for designing polymers with specialized functions, such as biodegradable materials or stimuli-responsive polymers. In agrochemistry, derivatives of this compound have been explored as novel herbicides or fungicides due to their ability to interact with biological targets in plants.

The future direction of research on CAS No. 1314961-38-0 is likely to focus on expanding its therapeutic applications through innovative chemical biology approaches. Techniques such as click chemistry and biocatalysis are being employed to generate libraries of oxan-4-yl acetamide derivatives rapidly. These libraries can then be screened using high-content screening (HCS) platforms to identify lead compounds with high efficacy and minimal side effects.

In conclusion,2-(oxan-4-yl)acetamide represents a promising scaffold with broad utility across multiple scientific disciplines. Its unique structural features, coupled with its synthetic accessibility, make it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in the development of next-generation therapeutics and functional materials.